Cas no 1562905-32-1 (2-Amino-n'-hydroxypentanimidamide)

• Product Name: 2-Amino-n'-hydroxypentanimidamide
• CAS No: 1562905-32-1
• Molecular Formula: C₅H₁₃N₃O
• Molecular Weight: 131.176220655441
• CID: 5738766
• PubChem ID: 64981652

2-Amino-n'-hydroxypentanimidamide Properties

Names and Identifiers

• 2-amino-N'-hydroxypentanimidamide
• 1562905-32-1
• EN300-1291268
• Pentanimidamide, 2-amino-N-hydroxy-

• InChIKey： XRCMFMLCQBUXJB-UHFFFAOYSA-N
• Inchi： 1S/C5H13N3O/c1-2-3-4(6)5(7)8-9/h4,9H,2-3,6H2,1H3,(H2,7,8)
• SMILES： O/N=C(/C(CCC)N)\N

Computed Properties

• Exact Mass: 131.105862047g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 131.105862047g/mol
• Heavy Atom Count: 9
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Boiling Point: 215.7±42.0 °C(Predicted)
• pka: 16.16±0.50(Predicted)
• Density: 1.22±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes